Cas no 2229314-06-9 (O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229314-06-9
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 5927509
• PubChem ID: 165706622
• Update Time: 2025-06-14

O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine
• O-{[1-(2-methyl-6-nitrophenyl)cyclopropyl]methyl}hydroxylamine
• 2229314-06-9
• EN300-1797091

• Inchi： 1S/C11H14N2O3/c1-8-3-2-4-9(13(14)15)10(8)11(5-6-11)7-16-12/h2-4H,5-7,12H2,1H3
• InChI Key： RGJSEYFKPZBRLL-UHFFFAOYSA-N
• SMILES： O(CC1(C2C(=CC=CC=2C)[N+](=O)[O-])CC1)N

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.1Ų

Additional information on O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine

Recent Advances in the Study of O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229314-06-9)

The compound O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229314-06-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel bioactive molecules. The presence of the cyclopropylmethyl group and the hydroxylamine moiety in its structure makes it a valuable building block for the development of enzyme inhibitors, particularly those targeting metalloenzymes. Researchers have successfully utilized this compound in the synthesis of potent inhibitors for matrix metalloproteinases (MMPs), a family of enzymes implicated in various pathological conditions, including cancer metastasis and inflammatory diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine exhibits moderate inhibitory effects against several cancer cell lines, with particular efficacy observed in breast and colon cancer models. The compound's mechanism of action appears to involve the modulation of reactive oxygen species (ROS) levels within cancer cells, leading to apoptosis induction. These findings suggest its potential as a lead compound for the development of novel anticancer agents.

From a chemical perspective, recent advances in the synthesis of this compound have focused on improving yield and purity while reducing environmental impact. A novel green chemistry approach utilizing microwave-assisted synthesis has been reported, achieving yields of over 85% with significantly reduced reaction times compared to traditional methods. This advancement is particularly important for scaling up production for potential pharmaceutical applications.

Structural-activity relationship (SAR) studies have revealed that the nitrophenyl group plays a crucial role in the compound's biological activity, likely through interactions with target proteins. Molecular docking simulations have predicted strong binding affinities between this compound and several disease-relevant protein targets, providing valuable insights for future drug design efforts.

Looking ahead, researchers are particularly interested in exploring the potential of O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine as a building block for PROTAC (proteolysis targeting chimera) molecules. Its unique structural features make it an attractive candidate for the development of targeted protein degradation therapeutics, an emerging paradigm in drug discovery.

In conclusion, O-{1-(2-methyl-6-nitrophenyl)cyclopropylmethyl}hydroxylamine (CAS: 2229314-06-9) represents a promising chemical entity with diverse applications in medicinal chemistry. Continued research into its biological activities and optimization of its chemical properties may lead to significant advances in the development of novel therapeutic agents for various diseases.